6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 6-chloro-3-methyl-2H-pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-4-5-3-9-7(8)2-6(5)11-10-4/h2-3H,1H3,(H,10,11)
• InChI Key: CAPLCWVKASZURS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NC(=CC2=NN1)Cl
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID30743933
• Molecular Weight: 167.59 g/mol
• CAS RN: 1092062-74-2

Description

6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine is a heterocyclic compound. It is used as a pharmaceutical intermediate for laboratory research and development.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which includes this compound, has been extensively studied. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular formula of this compound is C7H6ClN3. The InChI code is 1S/C7H6ClN3/c1-11-6-2-7(8)9-3-5(6)4-10-11/h2-4H,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are as follows: It is a solid. The molecular weight is 153.57.

Scientific Research Applications

Structural and Optical Properties

Research on pyridine derivatives, including compounds structurally similar to 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine, reveals their potential in various scientific applications. For instance, the structural, optical, and diode characteristics of two pyrazolo[4,3-b]pyridine derivatives were studied, demonstrating their monoclinic polycrystalline nature and potential for use in heterojunctions and as photosensors (Zedan, El-Taweel, & El-Menyawy, 2020).

Crystal Structure and Computational Analysis

The crystal structure and computational study of pyrazole derivatives, closely related to this compound, were investigated. These studies aid in understanding the molecular structure, offering insights into the compound's stability and potential applications in various scientific fields (Shen, Huang, Diao, & Lei, 2012).

Synthesis and Device Characterization

Synthesis and devices characterization of similar pyrazolo[4,3-b] pyridine derivatives have been conducted. These studies involve thermal analysis and deposition techniques, providing valuable data for their application in electronic devices (El-Menyawy, Zedan, & Nawar, 2019).

Hydrogen-Bonded Assembly

Investigations into the hydrogen-bonded assembly of closely related pyrazolo[3,4-b]pyridine derivatives demonstrate their diverse crystal structures, which is crucial for understanding their chemical and physical properties. This knowledge is essential for their potential application in materials science and molecular engineering (Quiroga, Díaz, Cobo, & Glidewell, 2012).

Corrosion Inhibition

Pyrazolopyridine derivatives have been synthesized and tested as corrosion inhibitors for mild steel, showcasing their potential application in materials protection and engineering (Dandia, Gupta, Singh, & Quraishi, 2013).

Biomedical Applications

Pyrazolo[3,4-b]pyridines, a group to which this compound belongs, have diverse biomedical applications. Their synthesis and various substituents have been extensively studied, highlighting their significance in pharmaceutical research (Donaire-Arias et al., 2022).

Synthesis of Novel Derivatives

The synthesis of new derivatives of similar pyrazolo[3,4-b]pyridin-3-ol compounds provides insight into their chemical properties and potential applications in various scientific fields (Wu, Tang, Huang, & Shen, 2012).

Safety and Hazards

The safety information available indicates that 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine is classified under Acute Tox. 4 Oral hazard classification. The signal word is “Warning” and the hazard statements include H302.

Mechanism of Action

Target of Action

Similar compounds in the pyrazolo[3,4-b]pyridine family have shown interest due to their close similarity with the purine bases adenine and guanine . This suggests that 6-Chloro-3-methyl-1H-pyrazolo[4,3-c]pyridine may interact with enzymes or receptors that also interact with these purine bases.

Mode of Action

It’s known that the compound’s interaction with its targets can lead to significant inhibitory activity .

Result of Action

Compounds with similar structures have shown significant inhibitory activity , suggesting that this compound may also have inhibitory effects on its targets.